Cas no 1807006-43-4 (Ethyl 2-chloro-3-cyano-4-fluorobenzoate)

• Product Name: Ethyl 2-chloro-3-cyano-4-fluorobenzoate
• CAS No: 1807006-43-4
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4947865
• Update Time: 2025-05-19

Ethyl 2-chloro-3-cyano-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-cyano-4-fluorobenzoate

• Inchi： 1S/C10H7ClFNO2/c1-2-15-10(14)6-3-4-8(12)7(5-13)9(6)11/h3-4H,2H2,1H3
• InChI Key： SVVAHNSDAPYAJR-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-3-cyano-4-fluorobenzoate

Ethyl 2-chloro-3-cyano-4-fluorobenzoate (CAS No. 1807006-43-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-3-cyano-4-fluorobenzoate (CAS No. 1807006-43-4) is a highly versatile and significant compound in the field of pharmaceutical synthesis. Its unique structural features, characterized by the presence of a chloro, cyano, and fluoro substituents on a benzoate backbone, make it an invaluable intermediate in the development of novel therapeutic agents. This compound has garnered considerable attention in recent years due to its role in synthesizing various biologically active molecules.

The molecular structure of Ethyl 2-chloro-3-cyano-4-fluorobenzoate consists of a benzene ring substituted with a chloro group at the 2-position, a cyano group at the 3-position, and a fluoro group at the 4-position, all further esterified with an ethyl group. This specific arrangement of functional groups imparts unique reactivity and selectivity, making it an ideal candidate for further chemical modifications. The chloro and cyano groups are particularly noteworthy, as they can undergo various transformations such as nucleophilic substitution reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on the development of new pharmaceuticals with enhanced efficacy and reduced side effects. Ethyl 2-chloro-3-cyano-4-fluorobenzoate has emerged as a crucial building block in this endeavor. Its application in synthesizing heterocyclic compounds, which are known for their diverse biological activities, has been extensively explored. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation.

One of the most compelling aspects of Ethyl 2-chloro-3-cyano-4-fluorobenzoate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with numerous diseases. By modifying the structure of Ethyl 2-chloro-3-cyano-4-fluorobenzoate, scientists have been able to create derivatives that exhibit potent inhibitory activity against specific kinases. These derivatives have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The fluoro substituent in Ethyl 2-chloro-3-cyano-4-fluorobenzoate is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic properties of pharmaceutical compounds. Fluorinated molecules often exhibit improved metabolic stability, better bioavailability, and enhanced binding affinity to biological targets. This has led to increased interest in using fluorinated intermediates like Ethyl 2-chloro-3-cyano-4-fluorobenzoate in drug development. Recent studies have demonstrated its utility in synthesizing fluorinated analogs of existing drugs, which have shown improved pharmacological profiles.

The cyano group in Ethyl 2-chloro-3-cyano-4-fluorobenzoate also contributes to its versatility as a synthetic intermediate. The cyano group can be readily converted into other functional groups such as carboxylic acids or amides through hydrolysis or reduction reactions. This flexibility allows chemists to tailor the structure of their target molecules with precision. For example, researchers have used Ethyl 2-chloro-3-cyano-4-fluorobenzoate to synthesize novel nonsteroidal anti-inflammatory drugs (NSAIDs) by introducing amide functionalities into the molecular framework.

The chloro group present in Ethyl 2-chloro-3-cyano-4-fluorobenzoate offers another avenue for structural diversification. Nucleophilic aromatic substitution reactions can be employed to replace the chloro group with various nucleophiles, including amines, alcohols, and thiols. This capability has been exploited in the synthesis of heterocyclic compounds that exhibit significant biological activity. For instance, researchers have developed novel antiviral agents by incorporating amino groups into the benzoate core using Ethyl 2-chloro-3-cyano-4-fluorobenzoate as a starting material.

The ethyl ester group in Ethyl 2-chloro-3-cyano-4-fluorobenzoate provides an additional layer of reactivity that can be exploited in synthetic chemistry. Esterases can cleave the ester bond under mild conditions, allowing for the introduction of other functional groups or for further derivatization of the molecule. This property has been utilized in the development of prodrugs, where the ester linkage serves as a protective group that is later hydrolyzed to release the active pharmaceutical ingredient.

In conclusion, Ethyl 2-chloro-3-cyano-4-fluorobenzoate (CAS No. 1807006-43-4) is a multifaceted compound that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. The ongoing research into its applications underscores its significance in drug discovery and development efforts aimed at addressing various diseases with improved efficacy and safety profiles.